Cas no 1338218-70-4 (5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole)

5-Chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole is a specialized heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a chloro group at the 5-position and a 2-(trifluoromethyl)benzyl moiety at the 3-position. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiadiazole ring contributes to its potential bioactivity. The compound is particularly useful as an intermediate in the synthesis of pharmacologically active molecules or as a scaffold for developing novel inhibitors. Its well-defined reactivity allows for further functionalization, enabling tailored applications in drug discovery and material science.

5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole structure

1338218-70-4 structure

Product Name:5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole

CAS No:1338218-70-4

MF:C₁₀H₆ClF₃N₂S

MW:278.681250095367

MDL:MFCD20257106

CID:3168171

PubChem ID:86767798

Update Time:2025-05-27

5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole
- 5-chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole
- WFQRESQLSSOFHN-UHFFFAOYSA-N
- 5-Chloro-3-(2-(trifluoromethyl)benzyl)-1,2,4-thiadiazole
- MFCD20257106
- 5-Chloro-3-([2-(trifluoromethyl)phenyl]methyl)-1,2,4-thiadiazole
- 1338218-70-4
- 5-chloro-3-[[2-(trifluoromethyl)phenyl]methyl]-1,2,4-thiadiazole
- CS-0337780
- MDL： MFCD20257106
- Inchi： 1S/C10H6ClF3N2S/c11-9-15-8(16-17-9)5-6-3-1-2-4-7(6)10(12,13)14/h1-4H,5H2
- InChI Key： WFQRESQLSSOFHN-UHFFFAOYSA-N
- SMILES： ClC1=NC(CC2C=CC=CC=2C(F)(F)F)=NS1

Computed Properties

Exact Mass: 277.9892316Da
Monoisotopic Mass: 277.9892316Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 54Å²

5-chloro-3-{2-(trifluoromethyl)phenylmethyl}-1,2,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	PC404624-1g	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole	1338218-70-4	1g	£356.00	2025-02-21
abcr	AB388178-100 mg	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	100 mg	€127.00	2023-07-19
abcr	AB388178-250 mg	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	250 mg	€212.00	2023-07-19
abcr	AB388178-1 g	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	1 g	€518.00	2023-07-19
TRC	B423668-25mg	5-chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole	1338218-70-4	25mg	$ 50.00	2022-06-07
TRC	B423668-50mg	5-chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole	1338218-70-4	50mg	$ 70.00	2022-06-07
TRC	B423668-250mg	5-chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole	1338218-70-4	250mg	$ 250.00	2022-06-07
abcr	AB388178-100mg	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	100mg	€123.00	2025-04-21
abcr	AB388178-250mg	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	250mg	€204.00	2025-04-21
abcr	AB388178-1g	5-Chloro-3-{[2-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole; .	1338218-70-4	1g	€495.60	2025-04-21